Cas no 54788-35-1 (Diethyl (1-Aminoethyl)phosphonate)

• Product Name: Diethyl (1-Aminoethyl)phosphonate
• CAS No: 54788-35-1
• MF: C₆H₁₆NO₃P
• MW: 181.169902801514
• CID: 353669
• PubChem ID: 5149858
• Update Time: 2025-08-05

Diethyl (1-Aminoethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-aminoethyl)-, diethyl ester
• 1-Aminoethylphosphonic acid diethyl
• 1-diethoxyphosphorylethanamine
• 54788-35-1
• SCHEMBL3175484
• diethyl (1-aminoethyl)phosphonate
• diethyl alpha-aminoethyl-phosphonate
• DTXSID00408805
• InChI=1/C6H16NO3P/c1-4-9-11(8,6(3)7)10-5-2/h6H,4-5,7H2,1-3H3
• SQAAQHWGIOAIST-UHFFFAOYSA-
• 1-aminoethanephosphonic acid diethyl ester
• SQAAQHWGIOAIST-UHFFFAOYSA-N
• diethyl aminoethyl phosphonate
• AKOS005177331
• Diethyl (1-Aminoethyl)phosphonate

• Inchi： 1S/C6H16NO3P/c1-4-9-11(8,6(3)7)10-5-2/h6H,4-5,7H2,1-3H3
• InChI Key： SQAAQHWGIOAIST-UHFFFAOYSA-N
• SMILES： P(C(C)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 181.08688
• Monoisotopic Mass: 181.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates